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Compound of Interest

3,4-dimethoxy-N-methylaniline
Compound Name:

hydrochloride
CAS No.: 1209739-54-7
Cat. No.: B1452829

Get Quote

Executive Summary & Chemical Identity[1][2]

3,4-Dimethoxy-N-methylaniline Hydrochloride (CAS: 1209739-54-7) is a specialized
secondary aromatic amine salt utilized primarily as a regiospecific building block in medicinal
chemistry and advanced materials science.[1] Unlike its primary amine precursor (4-
aminoveratrole), the N-methylated derivative offers distinct nucleophilic properties, making it a
critical intermediate for the synthesis of isoquinoline alkaloids via Pictet-Spengler cyclization
and the development of pharmacophores requiring controlled steric hindrance at the nitrogen
center.

This guide provides a rigorous structural analysis, validated synthesis protocols, and handling
standards designed for drug development workflows.[1]

Chemical Profile Table[2]
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Parameter Specification

N-(3,4-dimethoxyphenyl)methanaminium

IUPAC Name chioride

Common Name 3,4-Dimethoxy-N-methylaniline HCI

CAS Number 1209739-54-7 (Salt) / 35162-34-6 (Free Base)
C

Molecular Formula H
CINO

Molecular Weight 203.67 g/mol

Appearance White to off-white crystalline solid (Hygroscopic)

High: Water, Methanol, DMSO; Low: Hexane, Et
Solubility
O

pKa (Conj.[2][3] Acid) ~5.3 (Estimated based on aniline derivatives)

Structural Elucidation & Spectroscopy

The structural integrity of this compound relies on the specific substitution pattern of the
veratrole (1,2-dimethoxybenzene) core and the methylation state of the amine.[1] The
hydrochloride salt form is preferred for characterization due to its resistance to oxidative
degradation (browning) common in electron-rich anilines.[1]

Nuclear Magnetic Resonance (NMR) Analysis

Causality: The electron-donating methoxy groups at positions 3 and 4 shield the aromatic
protons, while the N-methyl group introduces a diagnostic signal. In the HCI salt, the N-methyl
signal shifts downfield due to the positive charge on the ammonium nitrogen.[1]

Predicted

H NMR Data (400 MHz, DMSO-d
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Structural Connectivity Diagram

The following diagram illustrates the connectivity and the protonation site that stabilizes the

molecule against oxidation.[1]
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Caption: Structural connectivity highlights the electron-rich veratrole core stabilized by the
ammonium salt formation.

Synthesis & Purification Protocol

Expertise: Direct methylation of 3,4-dimethoxyaniline using alkyl halides (e.g., Mel) often leads
to over-alkylation (formation of quaternary ammonium salts).[1] To ensure mono-methylation, a
reductive amination strategy is the authoritative standard.[1]

Protocol: Reductive Amination via
Formylation/Reduction

This two-step "one-pot" equivalent offers the highest regioselectivity.[1]
Reagents:

¢ 3,4-Dimethoxyaniline (Starting Material)[4][1][5]

o Trimethyl orthoformate (Solvent/Reagent) or Formic Acid[1]

e Sodium Borohydride (NaBH
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) or LiAIH

[1]

e HCI in Dioxane (for salt formation)[1]

Workflow Diagram:
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Caption: Step-wise synthesis ensuring mono-methylation via a formamide intermediate.

Detailed Methodology

Formylation: Reflux 3,4-dimethoxyaniline (1.0 eq) in 98% formic acid for 2 hours. Monitor
TLC for disappearance of primary amine.[1] Remove excess acid in vacuo to yield the
formamide.[1]

Reduction: Suspend the formamide in anhydrous THF under N
. Slowly add LiAIH

(2.5 eq) at 0°C. Reflux for 4 hours.

Quench & Extraction: Quench carefully with Fieser method (Water/15% NaOH/Water). Filter
precipitate.[1][6][7] Extract filtrate with DCM.[1]

Salt Formation (Critical Step): Dissolve the resulting oil (free base) in minimal dry diethyl
ether.[1] Add 4M HCI in dioxane dropwise with stirring at 0°C. The hydrochloride salt will
precipitate immediately as a white solid.[1]

Filtration: Collect under inert atmosphere (Argon) to prevent moisture absorption.[1]

Stability, Handling & Safety

Trustworthiness: Aromatic amines are notorious for oxidation.[1] The HCI salt significantly

mitigates this, but rigorous protocols are still required.[1]

Stability Matrix
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Stressor Impact Mitigation Strategy

Oxidation (Ai) Turns pink/brown (Quinone Store under Argon/Nitrogen;
xidation (Air
formation) Keep as HCI salt.[1]

Store in desiccator with P
Moisture Hygroscopic; Clumping @]

1]

. . ) Amber vials; Aluminum foil
Light Photolytic degradation
wrap.[1]

Safety (EHS)

o Acute Toxicity: Like most anilines, this compound is potentially toxic if ingested or absorbed
through skin (Methemoglobinemia risk).[1]

o PPE: Nitrile gloves (double gloving recommended), lab coat, and chemical safety goggles.[1]
Handle only in a fume hood.

Applications in Drug Discovery[2][8]

The 3,4-dimethoxy-N-methylaniline scaffold is a "privileged structure" in medicinal chemistry,
serving as a precursor for:

o Pictet-Spengler Cyclization: Reaction with aldehydes yields tetrahydroisoquinolines, a core
skeleton in thousands of bioactive alkaloids (e.g., morphine analogs, antihypertensives).[1]

» Verapamil Analogs: The dimethoxyphenyl motif is crucial for calcium channel blocker activity.

[1]

o Metabolic Probes: The N-methyl group serves as a metabolic handle to study N-
demethylation rates by cytochrome P450 enzymes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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